3H-[1,2,3]Triazolo[4,5-c]pyridine

• IUPAC Name: 2H-triazolo[4,5-c]pyridine
• InChI: InChI=1S/C5H4N4/c1-2-6-3-5-4(1)7-9-8-5/h1-3H,(H,7,8,9)
• InChI Key: ZSYMMINAALNVSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=NNN=C21
• Molecular Formula: C5H4N4
• DSSTOX Substance ID: DTXSID40181741
• Molecular Weight: 120.11 g/mol
• CAS RN: 273-05-2

Description

Synthesis Analysis

The synthesis of 3H-[1,2,3]Triazolo[4,5-c]pyridine derivatives has been accomplished through various methods, including metal-free intramolecular oxidative N-N bond formation and palladium-catalyzed chemoselective monoarylation. Zheng et al. (2014) developed a phenyliodine bis(trifluoroacetate)-mediated annulation for synthesizing 1,2,4-triazolo[1,5-a]pyridines, showcasing a metal-free approach with short reaction times and high yields (Zheng et al., 2014). Reichelt et al. (2010) described a palladium-catalyzed addition of hydrazides to 2-chloropyridine, followed by dehydration, to synthesize [1,2,4]triazolo[4,3-a]pyridines with a variety of substituents (Reichelt et al., 2010).

Molecular Structure Analysis

Lorenc et al. (2007) conducted a comprehensive study on the molecular structure, vibrational dynamics, and energy levels of 1H- and 3H-1,2,3-triazolo[4,5-b]pyridine derivatives using density functional theory (DFT). This study revealed insights into the stabilization of these compounds through hydrogen bond formation and the impact of methyl substitution on the proton position within the triazole unit (Lorenc et al., 2007).

Chemical Reactions and Properties

Gao and Lam (2008) explored [3+2] cycloaddition reactions for synthesizing triazolo[4,5-b]pyridin-5-ones and pyrrolo[3,4-b]pyridin-2-ones, demonstrating the versatility of these frameworks in producing diverse compounds with good yields and regioselectivity (Gao & Lam, 2008).

Physical Properties Analysis

Wu et al. (2015) investigated the photophysical properties of 3-aryl-[1,2,4]triazolo[4,3-a]pyridines, revealing excellent deep-blue emission and notable stability, indicating the potential of these compounds in materials science applications (Wu et al., 2015).

Chemical Properties Analysis

The chemical properties of this compound derivatives are closely linked to their molecular structure and synthesis routes. Notably, their reactivity and potential for further functionalization make them valuable in developing novel compounds with targeted properties. The research by Ibrahim et al. (2011) on the acylation of heteroaromatic amines to synthesize new derivatives underscores the chemical versatility and potential applications of these heterocycles (Ibrahim et al., 2011).

Scientific Research Applications

• Vibrational Dynamics and Molecular Structure : Studies have been conducted to determine the molecular structure and vibrational energy levels of 3H-[1,2,3]Triazolo[4,5-c]pyridine and its methyl-derivatives. These studies used density functional theory (DFT) to understand the role of hydrogen bond formation in the stabilization of these structures (Lorenc et al., 2007).

• Synthesis and Density Functional Theory Study : Another research focused on the synthesis of novel 3H-[1,2,3]triazolo[4,5-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives, exploring the regioselectivity of the ring closure and the molecular structure using Gauge-Independent Atomic Orbital (GIAO) 1H NMR calculations (Mozafari et al., 2016).

• Synthesis of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives : A study demonstrated the synthesis of these derivatives through cyanoacetylation reactions, highlighting their potential in pharmaceutical and chemical research (Ibrahim et al., 2011).

• Crystal and Molecular Structures : The crystal and molecular structures of certain this compound compounds were analyzed, providing insights into the temperature dependence of their IR and Raman spectra and vibrational dynamics (Dymińska et al., 2017).

• Energetic Material Synthesis : Research on 3H-[1,2,3]triazolo[4,5-d]pyrimidine and its derivatives has been conducted to explore their potential as high energy insensitivity materials (HEIM) in the field of energetic materials, noting their high decomposition temperatures and detonation performance (Zhang et al., 2021).

• Biological Activities : Some studies have synthesized and evaluated the biological activities of various 3H-[1,2,3]triazolo[4,5-d]pyrimidine derivatives, observing their fungicidal and insecticidal activities (Chen & Shi, 2008).

Safety and Hazards

The safety information for 3H-[1,2,3]Triazolo[4,5-c]pyridine indicates that it is advisable to avoid breathing its mist, gas, or vapours and to avoid contact with skin and eyes. The compound is classified under the GHS07 hazard class.

Mechanism of Action

Target of Action

The primary target of 3H-[1,2,3]Triazolo[4,5-c]pyridine is the c-Met receptor tyrosine kinase . This receptor has been extensively studied and is known to be a “druggable” target with promising results from early phase clinical trials .

Mode of Action

It is known to interact with its target, the c-met receptor tyrosine kinase

Biochemical Pathways

The c-met receptor tyrosine kinase, which is the compound’s primary target, is involved in several key cellular processes, including cell growth, survival, and migration . Therefore, it can be inferred that the compound may affect these processes.

Pharmacokinetics

One study has reported that a derivative of this compound showed improved solubility, which could potentially enhance its bioavailability .

Result of Action

Given its target, it can be inferred that the compound may have effects on cell growth, survival, and migration .

Action Environment

Factors such as ph could potentially affect the solubility and therefore the bioavailability of the compound .